2-Methyl-2H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione

• IUPAC Name: 2-methyl-7H-pyrazolo[3,4-d]pyrimidine-4,6-dione
• InChI: InChI=1S/C6H6N4O2/c1-10-2-3-4(9-10)7-6(12)8-5(3)11/h2H,1H3,(H2,7,8,9,11,12)
• InChI Key: MYBCGWPHGYQHSC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=N1)NC(=O)NC2=O
• Molecular Formula: C6H6N4O2
• Molecular Weight: 166.14 g/mol
• CAS No.: 10505-25-6

Description

2-Methyl-2H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione is a useful research compound. Its molecular formula is C6H6N4O2 and its molecular weight is 166.14. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Intramolecular Bond Formation : Pyrazolo[3,4-d]pyrimidine-4,6-dione derivatives, including 2-Methyl-2H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione, are synthesized through intramolecular N-N bond coupling, demonstrating their utility in forming complex chemical structures (Monguchi, Hattori, & Maegawa, 2009).
• Electrochemical Oxidation Studies : Electrochemical studies of similar compounds like oxipurinol, a pyrazolo[3,4-d]pyrimidine derivative, reveal multiple oxidation peaks, indicating their potential in electrochemical applications (Dryhurst, 1976).

Nucleoside Analogs and Biological Activity

• Synthesis of Nucleoside Analogs : Research on pyrazolo[3,4-d]pyrimidin-3-one nucleosides, analogs of guanosine and adenosine, highlights the significance of these compounds in creating biologically active molecules (Anderson et al., 1990).
• Anticancer Activity : Certain pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-d][1,2,3]triazines, related to the pyrazolo[3,4-d]pyrimidine family, have been synthesized and shown to possess in vitro anticancer activities, suggesting potential therapeutic applications (Hassan, Moustafa, & Awad, 2017).

Novel Synthetic Routes and Compound Synthesis

• Synthesis of Disubstituted Pyrazolo[3,4-d]pyrimidines : The synthesis of various disubstituted pyrazolo[3,4-d]pyrimidines demonstrates the chemical versatility of these compounds, important for creating diverse chemical libraries (Rao, Revankar, Vinayak, & Robins, 2009).
• Catalyst-Free Syntheses of Derivatives : A catalyst-free synthesis method for pyrazolo[3,4-b]quinolin-5-one and pyrazolo[4′,3′:5,6]pyrido[2,3-d]pyrimidin-5,7-dione derivatives has been developed, showcasing a more environmentally friendly approach to synthesizing these compounds (Ezzati, Khalafy, Marjani, & Prager, 2017).

Mechanism of Action

Target of Action

The primary target of the compound 2-Methyl-2H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 by this compound affects the cell cycle progression pathway . This results in downstream effects such as the inhibition of cell proliferation .

Pharmacokinetics

In silico ADMET studies of this compound have shown suitable pharmacokinetic properties . These properties impact the bioavailability of the compound, which is crucial for its effectiveness .

Result of Action

The action of this compound results in significant cytotoxic activities against certain cell lines . It also induces apoptosis within HCT cells .

Biochemical Analysis

Biochemical Properties

The biochemical properties of 2-Methyl-2H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione are intriguing. It has been found to inhibit CDK2, a cyclin-dependent kinase, which is an appealing target for cancer treatment . The compound interacts with CDK2, leading to significant alterations in cell cycle progression .

Cellular Effects

This compound has shown to exert significant effects on various types of cells. It has been observed to inhibit the growth of three examined cell lines, showing superior cytotoxic activities against MCF-7 and HCT-116 . It also influences cell function by inducing apoptosis within HCT cells .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with CDK2. Molecular docking simulation of the compound confirmed the good fit into the CDK2 active site through essential hydrogen bonding with Leu83 .

Temporal Effects in Laboratory Settings

It has been observed that the compound exerts significant alterations in cell cycle progression over time .